N-[2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-4-methylbenzamide
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Overview
Description
N-[2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-4-methylbenzamide, commonly known as AMTB, is a small molecule inhibitor that has gained significant attention in recent years due to its potential applications in scientific research. AMTB is a potent and selective blocker of the transient receptor potential melastatin 8 (TRPM8) ion channel, which is involved in various physiological processes such as thermoregulation, pain sensation, and cancer cell proliferation.
Scientific Research Applications
- Thiophene derivatives have captured the interest of medicinal chemists due to their potential as biologically active compounds. Researchers explore modifications of this scaffold to develop novel drugs with diverse effects .
- Thiophene-based molecules play a pivotal role in organic electronics. They are used in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) due to their semiconducting properties .
- Thiophene derivatives serve as corrosion inhibitors in industrial chemistry and material science . Investigating the compound’s ability to protect metals from corrosion is essential for practical applications.
- The thiophene ring system is associated with various pharmacological effects. For instance:
- Researchers employ condensation reactions (e.g., Gewald, Paal–Knorr) to synthesize thiophene derivatives .
- Explore whether this compound exhibits fungicidal properties. Design and synthesis of related derivatives could lead to effective antifungal agents .
Medicinal Chemistry and Drug Discovery
Organic Semiconductors and Electronics
Corrosion Inhibition
Pharmacological Properties
Synthetic Strategies and Heterocyclization
Fungicidal Activity
Mechanism of Action
Thiophenes
are a class of compounds that have been found to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Thiazoles
, on the other hand, are found in many potent biologically active compounds. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry .
properties
IUPAC Name |
N-(2-amino-4-thiophen-2-yl-1,3-thiazol-5-yl)-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3OS2/c1-9-4-6-10(7-5-9)13(19)18-14-12(17-15(16)21-14)11-3-2-8-20-11/h2-8H,1H3,(H2,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHHABJPWPOEQRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=C(N=C(S2)N)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-yl]-4-methylbenzamide |
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